Cas no 954708-51-1 (N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide)

• Product Name: N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide
• CAS No: 954708-51-1
• MF: C₂₇H₂₄N₂O₃S
• MW: 456.556065559387
• CID: 6011260
• PubChem ID: 16930194
• Update Time: 2025-05-20

N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-[1,2,3,4-tetrahydro-2-[(4-methylphenyl)sulfonyl]-7-isoquinolinyl]-
• F2391-0221
• N-[2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]naphthalene-1-carboxamide
• AKOS024645569
• N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-naphthamide
• 954708-51-1
• N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]naphthalene-1-carboxamide

• Inchi： 1S/C27H24N2O3S/c1-19-9-13-24(14-10-19)33(31,32)29-16-15-20-11-12-23(17-22(20)18-29)28-27(30)26-8-4-6-21-5-2-3-7-25(21)26/h2-14,17H,15-16,18H2,1H3,(H,28,30)
• InChI Key： SAFJFANRPNFPMY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCN(S(C2=CC=C(C)C=C2)(=O)=O)C3)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 456.15076381g/mol
• Monoisotopic Mass: 456.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• pka: 13.09±0.20(Predicted)

Additional information on N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide

N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide (CAS No. 954708-51-1): A Comprehensive Overview

N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide (CAS No. 954708-51-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The molecular structure of N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide is composed of a naphthalene ring system linked to a tetrahydroisoquinoline moiety through an amide bond. The presence of the 4-methylbenzenesulfonyl group adds to the compound's complexity and contributes to its pharmacological properties. The combination of these structural elements provides a foundation for its potential therapeutic applications.

Recent studies have explored the biological activities of N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have shown that N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK. These results highlight its potential for further development as an anticancer drug.

In addition to its anti-inflammatory and anticancer properties, N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide has also been investigated for its neuroprotective effects. Studies have shown that it can protect neurons from oxidative stress and prevent neurodegeneration in animal models of neurodegenerative diseases such as Alzheimer's disease. The neuroprotective activity is thought to be mediated by its ability to reduce oxidative stress and inflammation in the brain.

The pharmacokinetic properties of N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide have also been studied to assess its suitability for therapeutic use. Research has indicated that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicological studies have shown that N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide exhibits low toxicity at therapeutic doses. However, more comprehensive safety evaluations are required to ensure its safety profile before it can be advanced to clinical trials.

The synthesis of N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide involves multiple steps and requires careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient synthetic routes for this compound. These improvements have facilitated its production on a larger scale for research and development purposes.

In conclusion, N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylnaphthalene-1-carboxamide (CAS No. 954708-51-1) is a multifaceted compound with promising therapeutic potential in various areas such as anti-inflammatory treatment, cancer therapy, and neuroprotection. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As the field progresses, this compound holds significant promise for addressing unmet medical needs.